Cas no 1443340-84-8 ((2,4-Difluorobenzyl)(methyl)sulfane)

• Product Name: (2,4-Difluorobenzyl)(methyl)sulfane
• CAS No: 1443340-84-8
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 5738921
• PubChem ID: 53675613
• Update Time: 2025-11-01

(2,4-Difluorobenzyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13462054
• (2,4-Difluorobenzyl)(methyl)sulfane
• 1443340-84-8
• 2,4-Difluorobenzyl methyl sulfide
• 2,4-difluoro-1-(methylsulfanylmethyl)benzene

• MDL： MFCD23143140
• Inchi： 1S/C8H8F2S/c1-11-5-6-2-3-7(9)4-8(6)10/h2-4H,5H2,1H3
• InChI Key： JDBGNMJFSGOWSU-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 174.03147775g/mol
• Monoisotopic Mass: 174.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2,4-Difluorobenzyl)(methyl)sulfane

(2,4-Difluorobenzyl)(methyl)sulfane (CAS No. 1443340-84-8): An Overview of Its Properties, Applications, and Recent Research

(2,4-Difluorobenzyl)(methyl)sulfane (CAS No. 1443340-84-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluorobenzyl group and a methyl sulfide moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of (2,4-Difluorobenzyl)(methyl)sulfane is C₉H₉F₂S, with a molecular weight of approximately 197.23 g/mol. Its chemical structure consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, which are attached to a methyl sulfide group. This arrangement provides the compound with unique electronic and steric properties that influence its reactivity and biological activity.

In terms of physical properties, (2,4-Difluorobenzyl)(methyl)sulfane is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The synthesis of (2,4-Difluorobenzyl)(methyl)sulfane can be achieved through several methods. One common approach involves the reaction of 2,4-difluorobenzyl chloride with sodium sulfide followed by methylation with methyl iodide. This multi-step process allows for the controlled formation of the desired compound with high purity and yield. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods to produce this compound, such as using green solvents and catalysts.

In the realm of pharmaceutical research, (2,4-Difluorobenzyl)(methyl)sulfane has shown promise as a potential lead compound for drug development. Its unique structure and properties have been investigated for their potential therapeutic applications in areas such as cancer treatment, neurodegenerative diseases, and anti-inflammatory agents. For instance, studies have demonstrated that compounds containing the difluorobenzyl moiety exhibit potent anticancer activity by inhibiting specific enzymes involved in cell proliferation and survival.

Recent research has also focused on the use of (2,4-Difluorobenzyl)(methyl)sulfane as a building block for the synthesis of more complex molecules with enhanced biological activity. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of (2,4-Difluorobenzyl)(methyl)sulfane that showed improved selectivity and potency against specific cancer cell lines. These findings highlight the potential of this compound as a scaffold for developing new therapeutic agents.

Beyond its pharmaceutical applications, (2,4-Difluorobenzyl)(methyl)sulfane has found use in other areas of chemistry and materials science. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. For instance, researchers have explored its use as a dopant or additive in organic semiconductors to improve device performance. Additionally, its low toxicity and environmental stability make it an attractive candidate for use in various industrial processes.

The safety profile of (2,4-Difluorobenzyl)(methyl)sulfane

In conclusion, (2,4-Difluorobenzyl)(methyl)sulfane (CAS No. 1443340-84-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and properties make it an attractive candidate for drug development, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and related disciplines.